Cas no 898770-80-4 (2,5-Dichloro-3'-pyrrolidinomethyl benzophenone)

• Product Name: 2,5-Dichloro-3'-pyrrolidinomethyl benzophenone
• CAS No: 898770-80-4
• MF: C₁₈H₁₇Cl₂NO
• MW: 334.239682912827
• MDL: MFCD03842048
• CID: 869383
• PubChem ID: 24724822
• Update Time: 2025-10-28

2,5-Dichloro-3'-pyrrolidinomethyl benzophenone Chemical and Physical Properties

Names and Identifiers

• (2,5-dichlorophenyl)-[3-(pyrrolidin-1-ylmethyl)phenyl]methanone
• 2,5-DICHLORO-3'-PYRROLIDINOMETHYL BENZOPHENONE
• 2,4-DICHLOROPHENOXY ACETIC ACID,[RING-14C(U)]
• 2,5-DICHLORO-3'-PYRROLIDIN-1-YLMETHYLBENZOPHENONE
• (2,5-Dichlorophenyl){3-[(pyrrolidin-1-yl)methyl]phenyl}methanone
• 898770-80-4
• DTXSID00643219
• 2,5-DICHLORO-3'-PYRROLIDINOMETHYLBENZOPHENONE
• AKOS016020553
• MFCD03842048
• 2,5-Dichloro-3'-pyrrolidinomethyl benzophenone

• MDL： MFCD03842048
• Inchi： 1S/C18H17Cl2NO/c19-15-6-7-17(20)16(11-15)18(22)14-5-3-4-13(10-14)12-21-8-1-2-9-21/h3-7,10-11H,1-2,8-9,12H2
• InChI Key： GYGCGBWOCCHXSL-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C(C1=CC=CC(=C1)CN1CCCC1)=O)Cl

Computed Properties

• Exact Mass: 333.06900
• Monoisotopic Mass: 333.0687196g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 383
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 20.3Ų

Experimental Properties

• PSA: 20.31000
• LogP: 4.75810

Additional information on 2,5-Dichloro-3'-pyrrolidinomethyl benzophenone

Introduction to 2,5-Dichloro-3'-pyrrolidinomethyl benzophenone (CAS No. 898770-80-4)

2,5-Dichloro-3'-pyrrolidinomethyl benzophenone, identified by the Chemical Abstracts Service Number (CAS No.) 898770-80-4, is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound belongs to the benzophenone class, characterized by its aromatic structure and functional groups that contribute to its unique chemical properties. The presence of chlorine atoms at the 2 and 5 positions, along with a 3'-pyrrolidinomethyl side chain, imparts distinct reactivity and potential applications in various scientific domains.

The benzophenone core is a well-studied moiety in organic chemistry, widely recognized for its role in photoreactive systems, UV stabilizers, and as a precursor in the synthesis of more complex molecules. The introduction of chlorine atoms at the 2 and 5 positions enhances the electrophilic nature of the benzene ring, making it more susceptible to nucleophilic substitution reactions. This feature is particularly valuable in pharmaceutical synthesis, where such modifications can influence metabolic stability, binding affinity, and overall biological activity.

The 3'-pyrrolidinomethyl group adds another layer of complexity to the molecule. Pyrrolidine derivatives are known for their structural versatility and biological significance, often serving as key components in drug molecules due to their ability to mimic natural amino acid structures and interact with biological targets. In the context of 2,5-Dichloro-3'-pyrrolidinomethyl benzophenone, this side chain likely contributes to the compound's solubility, bioavailability, and potential interaction with biological receptors.

Recent advancements in medicinal chemistry have highlighted the importance of multifunctional compounds that combine different pharmacophoric elements. The structure of 2,5-Dichloro-3'-pyrrolidinomethyl benzophenone aligns well with this trend, offering a platform for further derivatization to explore new therapeutic avenues. For instance, researchers have been investigating its potential as an intermediate in the synthesis of kinase inhibitors, given the structural similarity to known pharmacological agents that target protein-protein interactions.

In addition to its pharmaceutical applications, 2,5-Dichloro-3'-pyrrolidinomethyl benzophenone has shown promise in materials science. The combination of electron-withdrawing chlorine atoms and a bulky pyrrolidinomethyl group can influence electronic properties, making it a candidate for use in organic electronics or as a crosslinking agent in polymer chemistry. Studies have demonstrated its utility in generating novel polymers with tailored mechanical and thermal properties.

The synthesis of 2,5-Dichloro-3'-pyrrolidinomethyl benzophenone typically involves multi-step reactions starting from commercially available benzophenone derivatives. The chlorination step at the 2 and 5 positions is often achieved using reagents such as phosphorus oxychloride (POCl₃) or sulfuryl chloride (SO₂Cl₂), while the introduction of the pyrrolidinomethyl group can be accomplished through nucleophilic substitution or condensation reactions with appropriate pyrrolidine precursors.

One of the most compelling aspects of this compound is its potential role in drug discovery. Researchers are leveraging computational methods to predict how modifications to its structure might enhance its binding affinity to specific biological targets. For example, virtual screening studies have identified analogs of 2,5-Dichloro-3'-pyrrolidinomethyl benzophenone that exhibit improved potency against certain enzymes implicated in inflammatory diseases. These findings underscore the importance of structural diversity in developing next-generation therapeutics.

The compound's behavior in biological systems is also of great interest. Preliminary pharmacokinetic studies suggest that it exhibits moderate solubility in both aqueous and lipid environments, which could be advantageous for formulating drugs that require targeted delivery. Additionally, its stability under various conditions makes it a suitable candidate for long-term storage and transportation without significant degradation.

In conclusion,2,5-Dichloro-3'-pyrrolidinomethyl benzophenone (CAS No. 898770-80-4) represents a versatile chemical entity with broad applicability across multiple scientific disciplines. Its unique structural features position it as a valuable building block for pharmaceutical research and materials development. As our understanding of molecular interactions continues to evolve,2,5-Dichloro-3'-pyrrolidinomethyl benzophenone is poised to play an increasingly significant role in advancing both academic research and industrial applications.